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Compound of Interest

Compound Name: RN-1 Dihydrochloride

Cat. No.: B15585457 Get Quote

Essential Safety and Handling Guide for RN-1
Dihydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

RN-1 Dihydrochloride (CAS: 1781835-13-9), a potent and selective lysine-specific

demethylase 1 (LSD1) inhibitor. Adherence to these procedures is vital for ensuring a safe

laboratory environment and maintaining the integrity of your research.

Understanding the Compound
RN-1 Dihydrochloride is a potent, brain-penetrant, and irreversible inhibitor of LSD1.[1][2]

While safety data sheets (SDS) for RN-1 Dihydrochloride indicate that it is not classified as a

hazardous substance under the Globally Harmonized System (GHS), it is imperative to handle

it with the care and respect due to all chemical compounds in a research setting.

Chemical Information:
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Property Value

IUPAC Name

1-(4-methylpiperazin-1-yl)-2-[[(1R,2S)-2-(4-

phenylmethoxyphenyl)cyclopropyl]amino]ethano

ne;dihydrochloride[3]

Molecular Formula C₂₃H₃₁Cl₂N₃O₂[2][3]

Molecular Weight 452.42 g/mol [2][4]

CAS Number 1781835-13-9[4]

Appearance Crystalline solid[5]

Biological Activity:

Target IC₅₀

LSD1 70 nM[1]

MAO-A 0.51 µM[1]

MAO-B 2.79 µM (or 2.8 µM, 2.785 µM)[1][2]

Personal Protective Equipment (PPE)
Although RN-1 Dihydrochloride is not classified as hazardous, the following standard

laboratory PPE is mandatory to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment:

PPE Category Specification Rationale

Hand Protection Nitrile gloves Protects against skin contact.

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from potential

splashes.

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.
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Handling and Operational Plan
A systematic approach to handling RN-1 Dihydrochloride will ensure safety and experimental

accuracy.

Engineering Controls
Ventilation: Work in a well-ventilated area. A chemical fume hood is recommended,

especially when handling the powder form to avoid inhalation of dust particles.

Step-by-Step Handling Protocol
Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the

workspace of any unnecessary items.

Weighing: When weighing the solid compound, do so in a designated area, preferably within

a ventilated enclosure, to prevent the dispersal of dust.

Dissolving: To prepare a solution, add the solvent to the weighed RN-1 Dihydrochloride.

Gentle warming and sonication may be required to achieve complete dissolution in some

solvents like DMSO and water.

Storage of Solutions: Store stock solutions in tightly sealed vials at -20°C or -80°C as

recommended by the supplier.

Cleaning: After handling, thoroughly clean all equipment and the work area. Wash hands

thoroughly with soap and water.
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Caption: General workflow for safely handling chemical compounds.
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Disposal Plan
Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure regulatory compliance.

Solid Waste: Collect unused solid RN-1 Dihydrochloride and any contaminated disposable

materials (e.g., weigh boats, pipette tips) in a designated, sealed waste container.

Liquid Waste: Dispose of solutions containing RN-1 Dihydrochloride in a properly labeled

hazardous waste container. Do not pour down the drain.

Decontamination: Decontaminate all non-disposable equipment that has come into contact

with the compound.

Consult Local Regulations: Always follow your institution's and local authorities' guidelines

for chemical waste disposal.

Emergency Procedures
While RN-1 Dihydrochloride is not classified as hazardous, it is prudent to be prepared for

accidental exposure.

Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

Eye Contact: Flush eyes with water for at least 15 minutes, holding the eyelids open. Seek

medical attention.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15585457?utm_src=pdf-body
https://www.benchchem.com/product/b15585457?utm_src=pdf-body
https://www.benchchem.com/product/b15585457?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accidental Exposure

Immediate Actions

Follow-up

Exposure Event

Skin Contact:
Wash with soap & water

Eye Contact:
Flush with water for 15 min
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Caption: Emergency response procedures for accidental chemical exposure.

By adhering to these guidelines, researchers can safely handle RN-1 Dihydrochloride while

maintaining a secure and productive laboratory environment. This information is intended as a

guide and should be supplemented by your institution's specific safety protocols and the full

Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. RN-1 (dihydrochloride) - MedChem Express [bioscience.co.uk]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15585457?utm_src=pdf-body-img
https://www.benchchem.com/product/b15585457?utm_src=pdf-body
https://www.benchchem.com/product/b15585457?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/rn-1-dihydrochloride.html
https://www.bioscience.co.uk/product~1805529
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. RN-1 Dihydrochloride | C23H31Cl2N3O2 | CID 90488995 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. scbt.com [scbt.com]

5. caymanchem.com [caymanchem.com]

To cite this document: BenchChem. [Personal protective equipment for handling RN-1
Dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15585457#personal-protective-equipment-for-
handling-rn-1-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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